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Compound of Interest

Compound Name: HSK0935

Cat. No.: B607982

Essential Safety and Handling Guide for
HSK0935

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling HSK0935, a potent and selective SGLT2 inhibitor. The information
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

l. Personal Protective Equipment (PPE)

The handling of HSK0935 requires stringent adherence to PPE protocols to minimize
exposure. The following table summarizes the required PPE for various laboratory operations
involving this compound.
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Respiratory

Operation Eye Protection Hand Protection  Body Protection .
Protection
Powered Air-
o Double-gloved ) o
Weighing and o Impervious, Purifying
) _ Safety goggles with nitrile or _ _
Aliquoting o ] disposable lab Respirator
with side-shields butyl rubber )
(Powder) coat or gown (PAPR) with
gloves i
HEPA filter
Not generally
Solution . ) required if
o Safety goggles Nitrile or butyl Impervious lab )
Preparation (in a handled in a

with side-shields rubber gloves coat - )
fume hood) certified chemical
fume hood
Cell-Based
Assays (in a o )
] Safety glasses Nitrile gloves Lab coat Not required
biosafety
cabinet)
Chemical splash Heavy-duty nitrile ) PAPR with HEPA
) Impervious gown i
Spill Cleanup goggles and face  or butyl rubber and organic

shield

gloves

and shoe covers

vapor cartridges

Note: Always inspect PPE for integrity before use. Damaged PPE should be replaced

immediately.

Il. Emergency Procedures and First Aid

Immediate and appropriate response in case of accidental exposure is critical.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing and shoes. Seek medical attention if

irritation persists.[1]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.[1]
DO NOT induce vomiting. Wash out the mouth
Ingestion with water, provided the person is conscious.

Seek immediate medical attention.[1]

lll. Experimental Workflow for Handling HSK0935

The following diagram illustrates a typical experimental workflow for a cell-based assay using
HSK0935, highlighting the key safety checkpoints.
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Experimental workflow for HSK0935 handling in a cell-based assay.

IV. Operational and Disposal Plans

A. Handling and Storage
e Handling:
o Avoid creating dust when handling the solid form.[1]

o Use in a well-ventilated area, preferably within a chemical fume hood for handling of stock
solutions.[1]

o Do not eat, drink, or smoke in areas where HSK0935 is handled.[1]
o Wash hands thoroughly after handling.[1]
e Storage:

o Store the solid powder at -20°C.
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o Store solutions in DMSO at -80°C for long-term storage (up to 6 months).

o Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1]

o Protect from direct sunlight and sources of ignition.[1]

B. Spill Management

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: For liquid spills, absorb with an inert material (e.g., vermiculite, sand). For solid
spills, carefully cover to avoid dust generation.

Cleanup:

o Wearing appropriate PPE, collect the spilled material and absorbent into a sealed
container for disposal.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by a soap and
water wash.[1]

o Reporting: Report the spill to the laboratory supervisor and environmental health and safety
office.

C. Disposal Plan

All waste containing HSK0935 must be treated as hazardous chemical waste and disposed of
according to institutional and local regulations.

» Waste Segregation:

o Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves,
weighing paper) in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all contaminated liquid waste (e.g., cell culture media, buffer
solutions) in a dedicated, clearly labeled, and leak-proof hazardous waste container.
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» Labeling: All waste containers must be labeled with "Hazardous Waste," the chemical name
"HSK0935," and the approximate concentration and volume.

o Storage of Waste: Store waste containers in a designated, secondary containment area
away from incompatible materials.

» Final Disposal: Arrange for pick-up and disposal by a certified hazardous waste management
service. Do not dispose of HSK0935 down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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